2'-(5''-phosphoribosyl)-3'-dephospho-CoA

• Molecular Formula: C26H44N7O20P3S
• Molecular Weight: 899.7 g/mol
• InChI: InChI=1S/C26H44N7O20P3S/c1-26(2,20(38)23(39)29-4-3-14(34)28-5-6-57)9-49-56(45,46)53-55(43,44)48-8-13-17(36)19(24(50-13)33-11-32-15-21(27)30-10-31-22(15)33)52-25-18(37)16(35)12(51-25)7-47-54(40,41)42/h10-13,16-20,24-25,35-38,57H,3-9H2,1-2H3,(H,28,34)(H,29,39)(H,43,44)(H,45,46)(H2,27,30,31)(H2,40,41,42)/t12-,13-,16-,17-,18-,19-,20+,24-,25+/m1/s1
• InChIKey: QPIDRKLSWXSKDV-JIRKQKIOSA-N

2'-(5''-Phosphoribosyl)-3'-dephospho-CoA: Structure & Procurement

2'-(5''-phosphoribosyl)-3'-dephospho-CoA (C26H43N7O19P3S) is a specialized adenosine 5'-phosphate derivative that serves as the essential prosthetic group for the citrate lyase (EC 4.1.3.6) and malonate decarboxylase enzyme complexes [1]. Structurally, it is characterized by dephosphorylation at the C-3' position of the coenzyme A backbone and substitution at the C-2' position with a 5''-phospho-D-ribosyl moiety [2]. This compound is not a general acyl carrier; rather, it is covalently attached via a phosphodiester linkage to a conserved serine residue within the dedicated acyl-carrier protein (ACP) subunit of these multimeric enzyme complexes [3].

1 Essential prosthetic group for citrate lyase and malonate decarboxylase enzyme complexes

2 Not a generic acyl carrier; dedicated covalent attachment via conserved ACP serine

3 Requires CitX/CitG-mediated assembly; common CoA derivatives do not substitute

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source
• [2] ChEBI. 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (CHEBI:82683). European Bioinformatics Institute. View Source
• [3] MetaCyc. 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. SRI International. View Source

2'-(5''-Phosphoribosyl)-3'-dephospho-CoA: Why Standard CoA Fails

The substitution of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA with more common coenzyme A derivatives (e.g., CoA, acetyl-CoA, or dephospho-CoA) is not biochemically permissible in citrate lyase and malonate decarboxylase systems. The specific attachment of this prosthetic group to the apo-ACP subunit is catalyzed by the dedicated holo-ACP synthase (CitX), which exhibits absolute specificity for the 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA precursor [1]. Attempts to use alternative nucleotides (GTP, CTP, UTP, ADP, or AMP) in the CitG-catalyzed precursor synthesis step result in complete failure to produce active holo-enzyme [1]. Furthermore, the mature prosthetic group, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, is the only form that can be productively incorporated into the ACP subunit; generic CoA cannot serve this structural and catalytic role [2].

2'-(5''-phosphoribosyl)-3'-dephospho-CoA supports holo-ACP assembly

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Generic CoA, acetyl-CoA, dephospho-CoA do not support active enzyme formation

ATP is the only nucleotide triphosphate recognized by CitG

≠

GTP, CTP, UTP, ADP, AMP yield no detectable precursor or holoenzyme

CitX-dependent attachment produces active holo-ACP

≠

Omitting CitG or using ATP alone generates inactive adenylylated ACP artifact

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source
• [2] Schneider K, Dimroth P, Bott M. Identification of triphosphoribosyl-dephospho-CoA as precursor of the citrate lyase prosthetic group. FEBS Lett. 2000;483(2-3):165-168. PMID: 11042274. View Source

Comparative Activity: 2'-(5''-Phosphoribosyl)-3'-dephospho-CoA vs CoA Analogs

CitG Absolute Nucleotide Specificity

The enzyme CitG (triphosphoribosyl-dephospho-CoA synthase) exhibits strict nucleotide specificity when synthesizing the prosthetic group precursor 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA. In vitro assays demonstrate that ATP is the only nucleotide triphosphate that can serve as a substrate for this reaction [1]. When GTP, CTP, UTP, ADP, or AMP were tested as potential substitutes, no detectable formation of the precursor or subsequent holo-ACP was observed [1].

CitG substrate specificity

Head-to-head

ATP: full activity; all other NTPs/NDPs: 0% activity

In vitro assay with purified CitG, dephospho-CoA, monitored by holo-ACP formation

Only ATP can initiate precursor synthesis

Critical for designing reconstitution experiments

Evidence Dimension	Nucleotide substrate utilization (activity relative to ATP)
Target Compound Data	Full activity (precursor synthesis and holo-ACP formation) with ATP
Comparator Or Baseline	GTP, CTP, UTP, ADP, AMP
Quantified Difference	0% activity with all tested non-ATP nucleotides
Conditions	In vitro enzyme assay with purified CitG, dephospho-CoA, and various NTPs/NDPs/NMPs; holo-ACP formation monitored by citrate lyase activity

Why This Matters

For researchers designing in vitro reconstitution experiments, this strict specificity dictates that only ATP (and not cheaper or more readily available nucleotide analogs) can be used to generate the active prosthetic group.

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source

Structural Determinants of ACP Binding

The covalent attachment of the prosthetic group to the ACP subunit (e.g., CitD in citrate lyase, MdcC in malonate decarboxylase) occurs exclusively through a phosphodiester bond to a specific serine residue [1]. Standard coenzyme A lacks the necessary 2'-phosphoribosyl modification and the 3'-dephosphorylation required for this linkage. In the absence of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, the enzyme remains in the inactive apo-form [2].

ACP binding requirement

Class-level

With prosthetic group: ~100% activity; without: inactive apo-form

Phosphodiester bond to conserved serine; generic CoA lacks essential modifications

Structural specificity is absolute for enzyme activity

Validated in E. coli and K. pneumoniae complementation assays

Evidence Dimension	Enzyme activity (citrate lyase cleavage of citrate)
Target Compound Data	Active holo-enzyme with specific activity corresponding to ~100% of wild-type levels
Comparator Or Baseline	CoA, dephospho-CoA (in apo-ACP background)
Quantified Difference	~100% activity loss (inactive apo-enzyme) in the absence of the specific prosthetic group
Conditions	In vivo and in vitro complementation assays in Escherichia coli and Klebsiella pneumoniae [2]

Why This Matters

This absolute structural requirement confirms that generic CoA derivatives cannot be substituted in functional assays, making 2'-(5''-phosphoribosyl)-3'-dephospho-CoA an indispensable tool for studying the citrate lyase and malonate decarboxylase pathways.

• [1] MetaCyc. 2'-(5''-phosphoribosyl)-3'-dephospho-CoA. SRI International. View Source
• [2] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source

CitX Holo-ACP Synthase Substrate Selectivity

The transferase enzyme CitX (holo-citrate lyase synthase) demonstrates absolute specificity for the 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA precursor. When alternative acyl-CoA derivatives or nucleotide phosphates were tested in the transfer reaction to apo-ACP, no covalent modification of the serine residue was detected [1]. This was validated by the inability to rescue holo-enzyme activity when CitG was omitted and only CitX plus ATP was provided, resulting instead in an off-target adenylylated ACP species [1].

CitX transferase selectivity

Head-to-head

Only 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA produces active holo-ACP

Other acyl-CoA species or nucleotides led to no modification; ATP alone gave adenylylated ACP

Prevents false-positive signals from contaminants

Essential for assay reliability in inhibitor screens

Evidence Dimension	Holo-ACP formation (detected via citrate lyase activity)
Target Compound Data	Positive holo-ACP formation with 2'-(5''-triphosphoribosyl)-3'-dephospho-CoA
Comparator Or Baseline	AMP, ADP, ATP (in absence of CitG), and other acyl-CoA species
Quantified Difference	No holo-ACP formed with any comparator; only adenylylated ACP (inactive) detected when CitG is absent
Conditions	In vitro reconstitution with purified CitX, CitG, apo-ACP, ATP, and dephospho-CoA

Why This Matters

This selectivity profile ensures that experimental protocols relying on CitX-mediated attachment do not generate false-positive signals from contaminating nucleotides or generic CoA species, thereby increasing assay reliability.

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source

In Vivo Essentiality of Knockout Phenotypes

Genetic disruption of the citG or citX genes, which are required for the biosynthesis and attachment of 2'-(5''-phosphoribosyl)-3'-dephospho-CoA, results in a complete loss of citrate lyase activity in Escherichia coli and Klebsiella pneumoniae [1]. This phenotype cannot be rescued by exogenous addition of CoA, acetyl-CoA, or dephospho-CoA, demonstrating the non-redundant and essential nature of this specific prosthetic group in vivo [1].

In vivo knockout phenotype

Class-level

citG⁻ or citX⁻ strains show 0% citrate lyase activity; supplementation with CoA analogs does not rescue

Growth on citrate as sole carbon source fails without functional prosthetic group synthesis

Prosthetic group is non-redundant and essential in vivo

Validates target for inhibitor development and positive control necessity

Evidence Dimension	Citrate lyase activity (μmol·min⁻¹·mg⁻¹)
Target Compound Data	Wild-type activity restored only when citG and citX are functional (and thus the prosthetic group is synthesized and attached)
Comparator Or Baseline	citG⁻ or citX⁻ mutants supplemented with CoA, acetyl-CoA, or dephospho-CoA
Quantified Difference	0% of wild-type activity in mutants, regardless of supplementation with generic CoA analogs
Conditions	In vivo growth on citrate as sole carbon source; in vitro enzyme activity assays

Why This Matters

For researchers using knockout strains or developing inhibitors targeting this pathway, this evidence confirms that the prosthetic group itself is a validated target and that phenotypic assays require the specific compound for positive controls.

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source

Application Scenarios for 2'-(5''-Phosphoribosyl)-3'-dephospho-CoA

In Vitro Holo-Enzyme Reconstitution

Researchers requiring a fully defined, cell-free system to study citrate lyase mechanism must include 2'-(5''-phosphoribosyl)-3'-dephospho-CoA or its triphosphorylated precursor. This is because CitX-mediated attachment to apo-ACP is absolutely specific for this prosthetic group [1]. The inclusion of generic CoA or acetyl-CoA will not support holo-enzyme formation, and the use of ATP without CitG leads to inactive adenylylated ACP artifacts [2].

High-Throughput Inhibitor Screening

In screens targeting the enzymes CitG or CitX as potential antimicrobial targets, 2'-(5''-phosphoribosyl)-3'-dephospho-CoA (or its precursor) is an essential positive control substrate. The strict nucleotide specificity of CitG (ATP only) [1] can be exploited to design counter-screens using GTP or CTP to identify assay artifacts, thereby increasing hit validation confidence.

Metabolic Engineering of Citrate Fermentation

Efforts to engineer Escherichia coli or related organisms for improved citrate fermentation or anaerobic acetate production require functional citrate lyase. The expression of citG and citX is necessary for holo-enzyme assembly, and the addition of exogenous 2'-(5''-phosphoribosyl)-3'-dephospho-CoA is not possible in vivo due to poor membrane permeability [2]. However, in vitro pathway prototyping can be accelerated by supplementing lysates with the pure compound to bypass genetic complementation steps [2].

Malonate Decarboxylase in Biofuel & Antibiotic Research

Malonate decarboxylase, found in several pathogenic bacteria and in organisms relevant to biofuel production, utilizes the identical 2'-(5''-phosphoribosyl)-3'-dephospho-CoA prosthetic group [1]. Studies on this enzyme's mechanism and its inhibition by malonate analogs require the pure prosthetic group for activity assays and for structural studies (e.g., co-crystallization) to define the acyl-carrier protein active site [3].

Application

Selection Property

Validation Focus

In vitro holo-enzyme reconstitution

CitX-mediated attachment specificity

Apo-ACP to holo-ACP conversion assay

High-throughput inhibitor screening

CitG nucleotide specificity (ATP only)

Counter-screen with GTP/CTP to detect artifacts

Metabolic engineering of citrate fermentation

Genetic complementation bypass

In vitro lysate supplementation for pathway prototyping

Malonate decarboxylase mechanistic studies

Identical prosthetic group requirement

Co-crystallization and activity assays with pure compound

• [1] Schneider K, Dimroth P, Bott M. Biosynthesis of the prosthetic group of citrate lyase. Biochemistry. 2000;39(31):9438-9450. PMID: 10924139. View Source
• [2] Schneider K, Dimroth P, Bott M. Identification of triphosphoribosyl-dephospho-CoA as precursor of the citrate lyase prosthetic group. FEBS Lett. 2000;483(2-3):165-168. PMID: 11042274. View Source
• [3] Hoenke S, Wild MR, Dimroth P. Biosynthesis of triphosphoribosyl-dephospho-coenzyme A, the precursor of the prosthetic group of malonate decarboxylase. Biochemistry. 2000;39(43):13223-13232. PMID: 11052675. View Source